Cas no 932464-25-0 (1-(3-chloro-4-methylphenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3-chloro-4-methylphenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 932464-25-0
• MF: C₂₄H₁₇ClFN₃
• MW: 401.863287687302
• CID: 5341058
• Update Time: 2025-06-28

1-(3-chloro-4-methylphenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline
• 1-(3-chloro-4-methylphenyl)-8-fluoro-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline
• 1-(3-chloro-4-methylphenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C24H17ClFN3/c1-14-3-6-16(7-4-14)23-20-13-27-22-10-8-17(26)11-19(22)24(20)29(28-23)18-9-5-15(2)21(25)12-18/h3-13H,1-2H3
• InChI Key： XOWTYVYLDDCRCF-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C2C3C=C(C=CC=3N=CC=2C(C2C=CC(C)=CC=2)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 568
• XLogP3: 6.6
• Topological Polar Surface Area: 30.7

Additional information on 1-(3-chloro-4-methylphenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

Chemical Compound CAS No. 932464-25-0: 1-(3-chloro-4-methylphenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline

The compound with CAS No. 932464-25-0, known as 1-(3-chloro-4-methylphenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazoloquinolines, which are known for their unique structural properties and potential applications in drug development and advanced materials.

Pyrazoloquinolines are heterocyclic compounds that combine the structural features of pyrazole and quinoline rings. The presence of these fused rings in 1-(3-chloro-4-methylphenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline imparts exceptional electronic properties, making it a promising candidate for various applications. Recent studies have highlighted its potential as a building block for constructing advanced functional materials, such as organic semiconductors and optoelectronic devices.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring its suitability for downstream applications. The molecule's structure is further enhanced by the presence of substituents such as chlorine, fluorine, and methyl groups, which contribute to its stability and reactivity.

One of the most exciting developments involving CAS No. 932464-25-0 is its role in drug discovery. Recent studies have demonstrated its ability to inhibit specific enzyme targets associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's unique pharmacokinetic profile, including favorable absorption and bioavailability, makes it a strong candidate for further preclinical testing.

In addition to its medicinal applications, 1-(3-chloro-4-methylphenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has shown promise in the field of materials science. Its electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have reported that the compound exhibits excellent charge transport characteristics, which are critical for high-performance electronic devices.

The structural versatility of this compound also allows for further functionalization to tailor its properties for specific applications. For instance, modifying the substituents on the phenyl rings can significantly alter its electronic behavior, enabling it to serve as a versatile platform for material design.

From a synthetic perspective, the preparation of CAS No. 932464-25-0 involves a series of carefully controlled reactions that require expertise in organic synthesis techniques. The use of transition metal catalysts has been instrumental in achieving high yields and maintaining the integrity of the molecule's complex structure.

Moreover, recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of this compound. Advanced simulations have revealed its potential to form stable complexes with biological targets, further supporting its suitability as a drug candidate.

In summary, 1-(3-chloro-4-methylphenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 932464-25-0) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a key player in both medicinal chemistry and materials science.